2-Trimethylsilyl-1,3-dithiane
Overview
Description
2-Trimethylsilyl-1,3-dithiane is a chemical compound with the molecular formula C7H16S2Si . It is used in laboratory settings and for the synthesis of various substances .
Synthesis Analysis
2-Trimethylsilyl-1,3-dithiane participates in Lewis base-catalyzed 1,3-dithiane addition to electrophiles such as carbonyl compounds and N-substituted aldimines . It undergoes a novel diazo transfer reaction with tosyl azide in hexamethylphosphoramide-THF to yield 2-diazo-1,3-dithiane, which on decomposition yields formal carbene adducts .Molecular Structure Analysis
The molecular structure of 2-Trimethylsilyl-1,3-dithiane consists of seven carbon atoms, sixteen hydrogen atoms, two sulfur atoms, and one silicon atom . The average mass of the molecule is 192.417 Da .Chemical Reactions Analysis
In chemical reactions, 2-Trimethylsilyl-1,3-dithiane acts as a Lewis base, catalyzing the addition of 1,3-dithiane to electrophiles such as carbonyl compounds and N-substituted aldimines . It also undergoes a diazo transfer reaction with tosyl azide in hexamethylphosphoramide-THF, yielding 2-diazo-1,3-dithiane .Physical And Chemical Properties Analysis
2-Trimethylsilyl-1,3-dithiane has a density of 1.0±0.1 g/cm3, a boiling point of 261.7±0.0 °C at 760 mmHg, and a flash point of 96.1±0.0 °C . It has a refractive index of 1.513 and a molar refractivity of 57.2±0.4 cm3 .Scientific Research Applications
Lewis Base-Catalyzed 1,3-Dithiane Addition
“2-Trimethylsilyl-1,3-dithiane” participates in Lewis base-catalyzed 1,3-dithiane addition to electrophiles such as carbonyl compounds and N-substituted aldimines . This reaction is a key step in many synthetic procedures, allowing for the formation of carbon-carbon bonds.
Diazo Transfer Reaction
This compound undergoes a novel diazo transfer reaction with tosyl azide in hexamethylphosphoramide-THF to yield 2-diazo-1,3-dithiane . This reaction is particularly useful in the synthesis of diazo compounds, which are valuable intermediates in
Mechanism of Action
Target of Action
2-Trimethylsilyl-1,3-dithiane is a versatile acyl anion equivalent . It primarily targets electrophiles such as carbonyl compounds and N-substituted aldimines .
Mode of Action
The compound participates in Lewis base-catalyzed 1,3-dithiane addition to its targets . It undergoes a novel diazo transfer reaction with tosyl azide in hexamethylphosphoramide-THF to yield 2-diazo-1,3-dithiane . This product, upon decomposition, yields formal carbene adducts .
Biochemical Pathways
The biochemical pathways affected by 2-Trimethylsilyl-1,3-dithiane are primarily those involving carbonyl compounds and N-substituted aldimines . The compound’s interaction with these targets leads to the formation of 2-diazo-1,3-dithiane, which further decomposes to form formal carbene adducts . These adducts can then participate in various downstream reactions.
Result of Action
The molecular and cellular effects of 2-Trimethylsilyl-1,3-dithiane’s action primarily involve the formation of formal carbene adducts . These adducts can participate in a variety of downstream reactions, potentially leading to the synthesis of complex organic molecules.
Action Environment
The action of 2-Trimethylsilyl-1,3-dithiane can be influenced by various environmental factors. For instance, the presence of a Lewis base catalyst is necessary for the compound to add to electrophiles Additionally, the compound’s stability and reactivity can be affected by factors such as temperature and solvent
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,3-dithian-2-yl(trimethyl)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16S2Si/c1-10(2,3)7-8-5-4-6-9-7/h7H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTTUMVHWIAXYPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C1SCCCS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16S2Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70158542 |
Source
|
| Record name | 2-Trimethylsilyl-1,3-dithiane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70158542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Trimethylsilyl-1,3-dithiane | |
CAS RN |
13411-42-2 |
Source
|
| Record name | 2-(Trimethylsilyl)-1,3-dithiane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13411-42-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Trimethylsilyl-1,3-dithiane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013411422 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Trimethylsilyl-1,3-dithiane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70158542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-trimethylsilyl-1,3-dithiane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.172 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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